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Compound of Interest

Compound Name: Liothyronine-13C9,15N

Cat. No.: B15140456

This technical guide is intended for researchers, scientists, and drug development
professionals interested in the procurement and application of high-purity, isotopically labeled
Liothyronine-13Co,1°N. This stable isotope-labeled compound is a critical tool for quantitative
analysis of liothyronine (T3), a potent thyroid hormone, in various biological matrices. Its use as
an internal standard in mass spectrometry-based assays ensures high accuracy and precision,
which is essential for pharmacokinetic studies, clinical diagnostics, and metabolic research.

Commercial Suppliers and Product Specifications

Several commercial suppliers offer high-purity Liothyronine-t3Co,1>N for research purposes.
While specific batch purity and isotopic enrichment are typically detailed in the Certificate of
Analysis provided upon purchase, the following suppliers consistently list this product.
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Molecular .
. Product CAS Molecular . Available
Supplier Weight ( .
Name Number Formula Quantities
g/mol )
MedChemEx Liothyronine- 1213569-04- Cet3CoH12l31°
660.9 1mg
press 13Co,15N 0 NOa4
Pharmaffiliate  Liothyronine- 1213569-04- Ce13CoH121315 )
660.9 Enquire
s [13C9,15N] 0 NOa
Sinco ] ) 10mg/vial,
Liothyronine- 1213569-04- Ce13CH12I31°N ]
Pharmachem 660.87 25mg/vial,
15N-13C9 0 Oa4 _
Inc. 50mg/vial
Simson rac-
Pharma Liothyronine- 3130-96-9 Not Specified  Not Specified  Enquire
Limited 15N-13C9
Aquigen Bio Liothyronine- 1213569-04- Ce13CoH12l315 )
) 660.9 Enquire
Sciences [13C9,15N] 0 NOa4

Note: The product from Simson Pharma Limited is listed as a racemic mixture.

The Role of Liothyronine in Cellular Signaling

Liothyronine (T3) is the most active form of thyroid hormone and plays a crucial role in

regulating metabolism, growth, and development. It exerts its effects by binding to thyroid

hormone receptors (TRs), which are nuclear receptors that function as ligand-activated

transcription factors. The binding of T3 to TRs leads to a conformational change in the receptor,

which then modulates the transcription of target genes. This signaling pathway is fundamental

to numerous physiological processes.
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Figure 1: Simplified Thyroid Hormone Signaling Pathway.

Experimental Protocols: Quantification of
Liothyronine in Human Serum using LC-ESI-MS/MS

The following is a detailed protocol for the simultaneous determination of levothyroxine (T4)
and liothyronine (T3) in human serum using Liothyronine-13Co,2>N as an internal standard. This
method is adapted from a published bioanalytical procedure.[1]

1. Preparation of Stock and Working Solutions:

 Internal Standard Stock Solution: Prepare a stock solution of Liothyronine-13Co,>N at a
concentration of 0.250 mg/mL in methanol.

 Intermediate Internal Standard Solution: Mix 0.08 mL of the Liothyronine-13Co,2>N stock
solution in 50 mL of methanol to achieve a concentration of 400 ng/mL.
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Mixed Internal Standard Dilution: Mix 2.5 mL of the intermediate internal standard solution
with 50 mL of methanol to achieve a final concentration of 20 ng/mL for Liothyronine-
13Co,15N.

. Sample Preparation and Extraction:
To a 0.1 mL spiked serum sample, add the mixed internal standard solution.
Add 750 pL of 0.1% formic acid (as a buffering agent) to the sample.
Vortex the sample using a digital pulse mixer.
Centrifuge the samples for 10 minutes at 4,000 rpm at a temperature of 10°C.

Load the samples onto Strata-X reverse phase 30 mg/mL extraction cartridges on a positive
pressure processor.

Wash the cartridges with water.
Elute the analytes with methanol.
Dry the eluted samples under a stream of inert nitrogen gas at 40°C + 5°C.
Reconstitute the dried extract for analysis.
. LC-MS/MS Analysis:
Instrumentation: A UHPLC system coupled with an ESI-MS/MS detector.
Mass Transitions: The mass transition for Liothyronine-13Co,°N is 661.60 — 614.65.[1]

Data Acquisition and Processing: Use appropriate software for data collection and
processing.
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Figure 2: Workflow for Serum Sample Preparation and Analysis.
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Conclusion

High-purity Liothyronine-13Co,2>N is an indispensable tool for the accurate quantification of
liothyronine in biological samples. Its use as an internal standard in LC-MS/MS methods
minimizes analytical variability and enhances the reliability of experimental data. The
commercial availability of this compound from multiple suppliers facilitates its integration into
research and development workflows. The provided experimental protocol offers a robust
starting point for the development of sensitive and specific bioanalytical assays for thyroid
hormone research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15140456?utm_src=pdf-custom-synthesis
https://japsonline.com/abstract.php?article_id=4283&sts=2
https://www.benchchem.com/product/b15140456#commercial-suppliers-of-high-purity-liothyronine-13c9-15n
https://www.benchchem.com/product/b15140456#commercial-suppliers-of-high-purity-liothyronine-13c9-15n
https://www.benchchem.com/product/b15140456#commercial-suppliers-of-high-purity-liothyronine-13c9-15n
https://www.benchchem.com/product/b15140456#commercial-suppliers-of-high-purity-liothyronine-13c9-15n
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15140456?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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